Cas no 6948-31-8 (Benzonitrile,2-hydroxy-3-methoxy-5-methyl-)

• Product Name: Benzonitrile,2-hydroxy-3-methoxy-5-methyl-
• CAS No: 6948-31-8
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 529605
• PubChem ID: 244667
• Update Time: 2025-04-19

Benzonitrile,2-hydroxy-3-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-hydroxy-3-methoxy-5-methyl-
• 2-hydroxy-3-methoxy-5-methylbenzonitrile
• 2-hydroxy-3-methoxy-5-methyl-benzonitrile
• AC1L6E74
• AC1Q4RAY
• AG-K-98531
• AR-1E2359
• CTK5D0104
• KB-230796
• NSC55758
• 6948-31-8
• DTXSID60288403
• NSC-55758

• Inchi： 1S/C9H9NO2/c1-6-3-7(5-10)9(11)8(4-6)12-2/h3-4,11H,1-2H3
• InChI Key： TXYWKRZGZRSQLC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C#N)=CC(C)=C1)O

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 53.25